Cas no 1343829-70-8 (4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine)

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine structure
1343829-70-8 structure
Product Name:4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine
CAS No:1343829-70-8
MF:C8H10ClN3O
MW:199.637500286102
CID:5684932
PubChem ID:63022577
Update Time:2024-11-07

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1343829-70-8
    • EN300-1296099
    • AKOS012321542
    • 4-chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine
    • CS-0283608
    • 5-Pyrimidinamine, 4-chloro-6-(cyclopropylmethoxy)-
    • G73464
    • SCHEMBL25206883
    • 4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine
    • Inchi: 1S/C8H10ClN3O/c9-7-6(10)8(12-4-11-7)13-3-5-1-2-5/h4-5H,1-3,10H2
    • InChI Key: TWXMKGNOFYTBLI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC=N1)OCC1CC1)N

Computed Properties

  • Exact Mass: 199.0512396g/mol
  • Monoisotopic Mass: 199.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.392±0.06 g/cm3(Predicted)
  • Boiling Point: 338.9±37.0 °C(Predicted)
  • pka: 0.05±0.28(Predicted)

4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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